Cas no 1003298-73-4 (2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

2,6-Difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a boronic ester derivative featuring a benzonitrile core with fluorine substituents at the 2- and 6-positions. This compound is primarily utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The electron-withdrawing cyano and fluoro groups enhance its reactivity in palladium-catalyzed transformations, while the tetramethyl dioxaborolane moiety offers improved stability and handling compared to boronic acids. Its structural features make it particularly valuable in pharmaceutical and agrochemical research for constructing fluorinated aromatic scaffolds. The compound’s stability under ambient conditions and compatibility with diverse reaction conditions further contribute to its utility in synthetic chemistry.

2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile structure

1003298-73-4 structure

Product Name:2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

CAS No:1003298-73-4

MF:C₁₃H₁₄BF₂NO₂

MW:265.06357049942

MDL:MFCD22419275

CID:1033205

PubChem ID:58504590

Update Time:2025-06-29

2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- 2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzonitrile
- 4-Cyano-3,5-difluorophenylboronic acid pinacol ester
- AK119864
- C13H14BF2NO2
- XYMVJTWEERDWFY-UHFFFAOYSA-N
- 0155AA
- FCH2881988
- SY108322
- PC408301
- AX8245280
- ST2403737
- 4-Cyano-3,5-difluorobenzeneboronic acid pinacol ester
- 2,6-DI
- DS-5792
- 2,6-DIFLUORO-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
- DTXSID20729347
- AB93123
- SCHEMBL1317499
- 2,6-difluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
- Z2044760420
- 1003298-73-4
- Benzonitrile, 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- EN300-7401807
- MFCD22419275
- AC1505
- DB-346527
- AKOS016010764
- CS-0129916
- 4-Cyano-3,5-difluorobenzeneboronic acid pinacol ester, 96%
- 2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- MDL： MFCD22419275
- Inchi： 1S/C13H14BF2NO2/c1-12(2)13(3,4)19-14(18-12)8-5-10(15)9(7-17)11(16)6-8/h5-6H,1-4H3
- InChI Key： XYMVJTWEERDWFY-UHFFFAOYSA-N
- SMILES： FC1C(C#N)=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)F

Computed Properties

Exact Mass: 265.10900
Monoisotopic Mass: 265.1085652g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 379
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2

Experimental Properties

PSA: 42.25000
LogP: 2.13568

2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Security Information

Hazard Statement： H302-H315-H319-H335
Storage Condition：Inert atmosphere,2-8°C

2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>

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Chemenu	CM129822-100mg	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1003298-73-4	95+%	100mg	$75	2021-08-05
Chemenu	CM129822-250mg	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1003298-73-4	95+%	250mg	$117	2021-08-05
Chemenu	CM129822-1g	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1003298-73-4	95+%	1g	$289	2021-08-05
Chemenu	CM129822-5g	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1003298-73-4	95+%	5g	$1000	2021-08-05
Chemenu	CM129822-10g	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1003298-73-4	95+%	10g	$1710	2021-08-05
Apollo Scientific	PC408301-250mg	4-Cyano-3,5-difluorobenzeneboronic acid, pinacol ester	1003298-73-4		250mg	£105.00	2025-02-21
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TRC	B426283-25mg	2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1003298-73-4		25mg	$ 133.00	2023-04-18
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